N1-(2-(4-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide

• IUPAC Name: N'-[2-(4-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(oxolan-2-ylmethyl)oxamide
• InChI: InChI=1S/C18H19ClN4O5S/c19-11-3-5-12(6-4-11)23-16(14-9-29(26,27)10-15(14)22-23)21-18(25)17(24)20-8-13-2-1-7-28-13/h3-6,13H,1-2,7-10H2,(H,20,24)(H,21,25)
• InChI Key: PRRNFCIBYCAHEW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C(=O)NC2=C3CS(=O)(=O)CC3=NN2C4=CC=C(C=C4)Cl
• Molecular Formula: C18H19ClN4O5S
• Molecular Weight: 438.9 g/mol

Description

The compound you’re asking about, also known as SD-0006, is a small molecule that is currently under investigation. It belongs to the class of organic compounds known as phenylpyrazoles, which are compounds containing a phenylpyrazole skeleton, consisting of a pyrazole bound to a phenyl group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex. It contains a pyrazole ring bound to a phenyl group, which is a common structure in many organic compounds. The chemical formula of this compound is C20H20ClN5O2.

Physical And Chemical Properties Analysis

This compound has an average weight of 397.858 and a monoisotopic weight of 397.130552616. It is a small molecule and is classified as an investigational drug.

Scientific Research Applications

Antileishmanial Activity

Leishmaniasis, caused by Leishmania parasites transmitted through sandfly bites, affects millions of people globally. The synthesized compound exhibits potent antileishmanial activity. . Further molecular docking studies supported its efficacy against Leishmania parasites.

Antimalarial Activity

Malaria, transmitted by Plasmodium-infected mosquitoes, remains a major global health concern. . These findings suggest their potential as antimalarial agents.

Anti-Neurotoxic Potential

Although not directly related to the compound, it’s worth noting that certain pyrazoline derivatives have been investigated for their anti-neurotoxic potential. .

Anti-HIV Activity (Indole Derivatives)

While not specific to our compound, indole derivatives have also been explored for their anti-HIV potential. .

Safety and Hazards

The safety and hazards associated with this compound are not fully known as it is still under investigation. Therefore, it’s important to handle it with care and use appropriate safety measures.